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Compound of Interest

Compound Name: (1-Benzylpiperidin-3-yl)methanol

Cat. No.: B1365142 Get Quote

Introduction
The N-benzylpiperidine scaffold is a privileged structural motif in medicinal chemistry,

appearing in a wide array of pharmacologically active compounds.[1] The benzyl group can

participate in crucial cation-π interactions with biological targets, while the piperidine ring offers

a versatile three-dimensional framework for further functionalization to optimize efficacy and

pharmacokinetic properties.[1] Consequently, robust and efficient methods for the synthesis of

N-benzylpiperidine derivatives, such as (1-benzylpiperidin-3-yl)methanol, are of significant

interest to researchers in drug discovery and development.

This application note provides detailed protocols for the N-benzylation of 3-piperidinemethanol,

a valuable building block in the synthesis of various pharmaceutical agents. Two primary and

reliable methods will be discussed in depth: direct alkylation via nucleophilic substitution and

reductive amination. Additionally, an alternative synthetic route commencing from 3-

hydroxypyridine will be presented.

Strategic Approaches to N-benzylation
The synthesis of (1-benzylpiperidin-3-yl)methanol can be approached through several

strategic disconnections. The most common methods involve the formation of the C-N bond

between the piperidine nitrogen and the benzyl group.
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Synthetic Strategies
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Direct Alkylation (SN2) Mechanism
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Reductive Amination Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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